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An In-depth Technical Guide to 1,2-Epoxyoctane: Properties, Protocols, and Applications

Introduction
1,2-Epoxyoctane, also known by synonyms such as 1-Octene oxide and 2-Hexyloxirane, is an

organic compound belonging to the epoxide class.[1][2][3][4][5][6][7][8] It is characterized by a

strained three-membered ring containing an oxygen atom, which imparts significant reactivity.

[9] This reactivity makes it a valuable intermediate and building block in organic synthesis, with

applications in the production of fine chemicals, pharmaceuticals, agrochemicals, and polymers

like epoxy resins.[1][2][9][10] This guide provides a comprehensive overview of its physical and

chemical properties, detailed experimental protocols, and its role in scientific research and drug

development.

Physical and Chemical Properties
1,2-Epoxyoctane is a colorless liquid under standard conditions.[1][7] It is slightly soluble in

water but soluble in organic solvents like ethers and benzene.[1][2][5][6][7][11] The compound

is known to be moisture-sensitive and should be stored under an inert atmosphere.[1][5][6][7]

[12]
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Property Value Source(s)

Molecular Formula C₈H₁₆O [1][2][3][8][13][14][15]

Molecular Weight 128.21 g/mol [1][2][3][4][8][13][14]

CAS Number 2984-50-1
[1][2][3][4][5][6][7][9][13][14]

[15][16]

Appearance Colorless Liquid [1][7][12][15]

Boiling Point 62-64 °C at 17 mmHg [1][3][4][11]

169.5 °C at 760 mmHg [2][13]

Density 0.835 - 0.839 g/mL at 20-25 °C [1][2][3][4][5][11]

Refractive Index (n20/D) 1.420 [1][3][4][5]

Vapor Pressure 2.04 mmHg at 25°C [1][13]

Safety and Handling Properties
Property Value Source(s)

Flash Point 37 °C (98.6 °F) - closed cup [1][2][3][5][13]

Hazard Codes Xi (Irritant) [1][5]

Hazard Statements

H226 (Flammable liquid and

vapor), H315 (Causes skin

irritation), H319 (Causes

serious eye irritation), H335

(May cause respiratory

irritation)

[2][3]

Precautionary Statements
P210, P261,

P305+P351+P338
[2][3]

Storage Temperature 2-8°C, under inert gas [1][2][3][5][7]
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The chemical behavior of 1,2-Epoxyoctane is dominated by the high ring strain of the oxirane

ring, making it susceptible to nucleophilic attack.[9] This reactivity is the basis for its utility in

synthesis.

Ring-Opening Reactions: The epoxide ring can be readily opened by a variety of

nucleophiles under both acidic and basic conditions.[9] Acid-catalyzed hydrolysis, for

example, yields the corresponding trans-1,2-diol (octane-1,2-diol).[9][17] This reaction is

fundamental to its role as a synthetic intermediate.

Rearrangement: In the presence of heat or catalysts like boron trifluoride etherate, 1,2-
Epoxyoctane can undergo rearrangement to form aldehydes.[9][18]

Polymerization: It serves as a monomer for the synthesis of polymers such as epoxy resins

and polyether polyols, which are used in coatings, adhesives, and elastomers.[1]

Role in Biological Systems
In biological contexts, 1,2-Epoxyoctane is a substrate for epoxide hydrolase (EH) enzymes.[9]

These enzymes are crucial for the detoxification of xenobiotics by converting reactive epoxides

into less reactive diols, facilitating their excretion.[9][13] This makes 1,2-Epoxyoctane a useful

tool for studying the activity and specificity of these metabolic enzymes.[9]

Metabolism of 1,2-Epoxyoctane via Epoxide Hydrolase

1,2-Epoxyoctane
(Xenobiotic)

Epoxide Hydrolase (EH)
+ H₂O

Octane-1,2-diol
(Metabolite)

Increased Water Solubility
&

Facilitated Excretion

Click to download full resolution via product page

Metabolism of 1,2-Epoxyoctane by Epoxide Hydrolase.

Experimental Protocols
Synthesis of 1,2-Epoxyoctane from 1-Octene
A common method for the synthesis of epoxides is the epoxidation of an alkene. The following

protocol is a general procedure using meta-chloroperoxybenzoic acid (m-CPBA), a widely used

reagent for this transformation.[19]
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Materials:

1-Octene

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium sulfite (Na₂SO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Standard laboratory glassware, magnetic stirrer, separatory funnel

Procedure:

Dissolve 1-octene in a suitable volume of dichloromethane in a round-bottom flask equipped

with a magnetic stirrer.

Cool the solution to 0 °C in an ice bath.

Add m-CPBA portion-wise to the stirred solution over 30 minutes, maintaining the

temperature at 0 °C.

Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the

reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

Upon completion, quench the reaction by adding saturated sodium sulfite solution to destroy

excess peroxide.

Transfer the mixture to a separatory funnel and wash sequentially with saturated sodium

bicarbonate solution (to remove m-chlorobenzoic acid), and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure 1,2-Epoxyoctane.[19]

Synthesis and Purification Workflow for 1,2-Epoxyoctane

1. Dissolve 1-Octene in DCM

2. Add m-CPBA at 0°C
Stir at Room Temperature

3. Monitor Reaction (TLC/GC)

4. Quench & Wash
(Na₂SO₃, NaHCO₃, Brine)

Reaction Complete

5. Dry Organic Layer (MgSO₄)
& Concentrate

6. Purify by Vacuum Distillation

Pure 1,2-Epoxyoctane

Click to download full resolution via product page

General workflow for the synthesis of 1,2-Epoxyoctane.

Analytical Characterization: Gas Chromatography (GC)
Gas chromatography is a primary technique for assessing the purity of 1,2-Epoxyoctane and

for monitoring reaction progress.[20][21]
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Objective: To determine the purity of a 1,2-Epoxyoctane sample.

Instrumentation:

Gas Chromatograph (e.g., Agilent, Shimadzu) with a Flame Ionization Detector (FID).[20]

Capillary Column (e.g., DB-5, HP-5MS, 30 m x 0.25 mm ID x 0.25 µm film thickness).[20][22]

Carrier Gas: Helium or Nitrogen.[20]

Procedure:

Sample Preparation: Prepare a dilute solution (e.g., 1 mg/mL) of the 1,2-Epoxyoctane
sample in a volatile solvent such as dichloromethane or ethyl acetate.[20]

Injection: Inject 1 µL of the prepared sample into the GC inlet, which is typically heated to

around 250 °C.

Temperature Program:

Initial Temperature: 50 °C, hold for 2 minutes.

Ramp: Increase temperature at a rate of 10 °C/min to 250 °C.[20]

Final Hold: Hold at 250 °C for 5 minutes.[20]

Data Analysis: The purity is determined by calculating the relative peak area of the 1,2-
Epoxyoctane peak compared to the total area of all peaks in the chromatogram.[20][23] The

retention time is used to identify the compound, which is shorter for compounds with lower

boiling points.[23]

Spectroscopic Analysis (NMR, IR, MS)
Spectroscopic methods are essential for confirming the molecular structure of 1,2-
Epoxyoctane.

¹H NMR: Provides information on the proton environment. Key signals for 1,2-Epoxyoctane
include multiplets for the oxirane ring protons and signals corresponding to the hexyl chain.
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[24][25]

¹³C NMR: Shows distinct signals for the two carbons of the epoxide ring (typically around 47

and 52 ppm) and the carbons of the alkyl chain.[16]

IR Spectroscopy: The presence of the epoxide ring is confirmed by characteristic C-O

stretching bands.[20]

Mass Spectrometry (MS): Provides the molecular weight from the molecular ion peak and

fragmentation patterns characteristic of the structure.[20][26]

Analytical Workflow for 1,2-Epoxyoctane Characterization

1,2-Epoxyoctane Sample

Purity Assessment
(GC-FID)

Structural Elucidation
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Functional Group ID
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Spectra:
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Workflow for the analytical characterization of 1,2-Epoxyoctane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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